Cas no 1994212-92-8 (1H-Pyrazole-4-methanol, α-[1-(aminomethyl)cyclopropyl]-1-(phenylmethyl)-)

1H-Pyrazole-4-methanol, α-[1-(aminomethyl)cyclopropyl]-1-(phenylmethyl)-, is a specialized heterocyclic compound featuring a pyrazole core functionalized with a hydroxymethyl group and a substituted cyclopropylamine moiety. Its structural complexity, including the presence of both aromatic and aliphatic components, makes it a valuable intermediate in pharmaceutical and agrochemical synthesis. The cyclopropyl and phenylmethyl groups enhance steric and electronic properties, potentially improving binding affinity in target applications. The aminomethyl functionality offers further derivatization opportunities, enabling tailored modifications for drug discovery or material science. This compound’s balanced reactivity and stability make it suitable for use in controlled synthetic pathways, particularly in the development of bioactive molecules.
1H-Pyrazole-4-methanol, α-[1-(aminomethyl)cyclopropyl]-1-(phenylmethyl)- structure
1994212-92-8 structure
Product Name:1H-Pyrazole-4-methanol, α-[1-(aminomethyl)cyclopropyl]-1-(phenylmethyl)-
CAS No:1994212-92-8
MF:C15H19N3O
MW:257.330863237381
CID:5277602
PubChem ID:165741205
Update Time:2025-11-06

1H-Pyrazole-4-methanol, α-[1-(aminomethyl)cyclopropyl]-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-methanol, α-[1-(aminomethyl)cyclopropyl]-1-(phenylmethyl)-
    • EN300-683684
    • 1994212-92-8
    • [1-(aminomethyl)cyclopropyl](1-benzyl-1H-pyrazol-4-yl)methanol
    • Inchi: 1S/C15H19N3O/c16-11-15(6-7-15)14(19)13-8-17-18(10-13)9-12-4-2-1-3-5-12/h1-5,8,10,14,19H,6-7,9,11,16H2
    • InChI Key: XWKYTVPPMUTALE-UHFFFAOYSA-N
    • SMILES: N1(CC2=CC=CC=C2)C=C(C(C2(CN)CC2)O)C=N1

Computed Properties

  • Exact Mass: 257.152812238g/mol
  • Monoisotopic Mass: 257.152812238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 64.1Ų

Experimental Properties

  • Density: 1.26±0.1 g/cm3(Predicted)
  • Boiling Point: 455.3±30.0 °C(Predicted)
  • pka: 14.07±0.20(Predicted)

1H-Pyrazole-4-methanol, α-[1-(aminomethyl)cyclopropyl]-1-(phenylmethyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-683684-0.05g
[1-(aminomethyl)cyclopropyl](1-benzyl-1H-pyrazol-4-yl)methanol
1994212-92-8 95.0%
0.05g
$948.0 2025-03-12
Enamine
EN300-683684-0.1g
[1-(aminomethyl)cyclopropyl](1-benzyl-1H-pyrazol-4-yl)methanol
1994212-92-8 95.0%
0.1g
$993.0 2025-03-12
Enamine
EN300-683684-0.25g
[1-(aminomethyl)cyclopropyl](1-benzyl-1H-pyrazol-4-yl)methanol
1994212-92-8 95.0%
0.25g
$1038.0 2025-03-12
Enamine
EN300-683684-0.5g
[1-(aminomethyl)cyclopropyl](1-benzyl-1H-pyrazol-4-yl)methanol
1994212-92-8 95.0%
0.5g
$1084.0 2025-03-12
Enamine
EN300-683684-1.0g
[1-(aminomethyl)cyclopropyl](1-benzyl-1H-pyrazol-4-yl)methanol
1994212-92-8 95.0%
1.0g
$1129.0 2025-03-12
Enamine
EN300-683684-2.5g
[1-(aminomethyl)cyclopropyl](1-benzyl-1H-pyrazol-4-yl)methanol
1994212-92-8 95.0%
2.5g
$2211.0 2025-03-12
Enamine
EN300-683684-5.0g
[1-(aminomethyl)cyclopropyl](1-benzyl-1H-pyrazol-4-yl)methanol
1994212-92-8 95.0%
5.0g
$3273.0 2025-03-12
Enamine
EN300-683684-10.0g
[1-(aminomethyl)cyclopropyl](1-benzyl-1H-pyrazol-4-yl)methanol
1994212-92-8 95.0%
10.0g
$4852.0 2025-03-12

Additional information on 1H-Pyrazole-4-methanol, α-[1-(aminomethyl)cyclopropyl]-1-(phenylmethyl)-

1H-Pyrazole-4-methanol, α-[1-(aminomethyl)cyclopropyl]-1-(phenylmethyl)- (CAS No. 1994212-92-8): A Comprehensive Overview

1H-Pyrazole-4-methanol, α-[1-(aminomethyl)cyclopropyl]-1-(phenylmethyl)- (CAS No. 1994212-92-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The pyrazole scaffold is a fundamental building block in the design of many pharmaceuticals. The presence of the α-[1-(aminomethyl)cyclopropyl]-1-(phenylmethyl)- substituent in this compound adds complexity and functionality, making it a promising candidate for various therapeutic applications. Recent studies have highlighted the importance of such structural modifications in enhancing the pharmacological profile of pyrazole derivatives.

In terms of its chemical structure, 1H-Pyrazole-4-methanol, α-[1-(aminomethyl)cyclopropyl]-1-(phenylmethyl)- features a pyrazole ring with a methanol group at the 4-position. The α-[1-(aminomethyl)cyclopropyl]-1-(phenylmethyl)- substituent is attached to the nitrogen atom of the pyrazole ring. This unique arrangement provides the compound with enhanced solubility and stability, which are crucial factors in drug development.

One of the key areas of research involving this compound is its potential as an anti-inflammatory agent. Inflammatory diseases such as arthritis and asthma are major health concerns worldwide, and there is a continuous need for new and effective treatments. Studies have shown that pyrazole derivatives can inhibit the production of pro-inflammatory cytokines and enzymes, thereby reducing inflammation. The specific structure of 1H-Pyrazole-4-methanol, α-[1-(aminomethyl)cyclopropyl]-1-(phenylmethyl)- may enhance its anti-inflammatory properties by improving its bioavailability and target specificity.

Another promising application of this compound is in the field of antiviral therapy. Viral infections pose significant challenges to global health, and the development of new antiviral agents is essential. Research has indicated that certain pyrazole derivatives can interfere with viral replication by targeting key viral enzymes or proteins. The presence of the α-[1-(aminomethyl)cyclopropyl]-1-(phenylmethyl)- substituent in 1H-Pyrazole-4-methanol, α-[1-(aminomethyl)cyclopropyl]-1-(phenylmethyl)- may provide additional antiviral activity by enhancing its ability to interact with viral targets.

In addition to its anti-inflammatory and antiviral properties, 1H-Pyrazole-4-methanol, α-[1-(aminomethyl)cyclopropyl]-1-(phenylmethyl)- has also shown potential as an anticancer agent. Cancer remains one of the leading causes of mortality globally, and there is an urgent need for new therapeutic options. Studies have demonstrated that certain pyrazole derivatives can induce apoptosis in cancer cells and inhibit tumor growth by targeting specific signaling pathways. The unique structural features of 1H-Pyrazole-4-methanol, α-[1-(aminomethyl)cyclopropyl]-1-(phenylmethyl)- may contribute to its anticancer activity by enhancing its ability to penetrate cancer cells and interact with key cellular targets.

The synthesis of 1H-Pyrazole-4-methanol, α-[1-(aminomethyl)cyclopropyl]-1-(phenylmethyl)- involves several steps, including the formation of the pyrazole ring and the introduction of the substituents. Recent advancements in synthetic chemistry have made it possible to produce this compound with high yield and purity. The use of modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) has facilitated the characterization and quality control of this compound.

Clinical trials are currently underway to evaluate the safety and efficacy of 1H-Pyrazole-4-methanol, α-[1-(aminomethyl)cyclopropyl]-1-(phenylmethyl)- in various therapeutic applications. Preliminary results have been promising, with no significant adverse effects reported at therapeutic doses. However, further research is needed to fully understand its pharmacokinetics, pharmacodynamics, and potential interactions with other drugs.

In conclusion, 1H-Pyrazole-4-methanol, α-[1-(aminomethyl)cyclopropyl]-1-(phenylmethyl)- (CAS No. 1994212-92-8) represents a promising compound with a wide range of potential therapeutic applications. Its unique structural features make it an attractive candidate for further development in medicinal chemistry. As research continues to advance our understanding of this compound, it holds great promise for addressing some of the most pressing health challenges facing society today.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk